Synthesis and structural characterization of a remarkably stable, anionic, incompletely condensed silsesquioxane framework

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A701005B

Abstract
The reaction of [(C 6 H 11 ) 7 Si 7 O 9 (OH) 3 ] 1 (2 equiv.) with [(C 6 H 11 ) 7 Si 7 O 9 (OTl ) 3 ] 3 affords a conproportionation product that reacts with [PPh 4 ]Cl, [PBu n 4 ]Cl and [NBu n 4 ]Br to produce the corresponding salts of [(C 6 H 11 ) 7 Si 7 O 10 (OH ) 2 ] - 5 (i.e. the monoanion derived from deprotonation of 1); a single-crystal X-ray diffraction study of the [(NBu n 4 ] + salt of 5 indicates that the molecules exist as isolated ion pairs with strong intramolecular hydrogen bonding; implications of this result for the chemistry of silica are discussed.
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